Cas no 1807143-38-9 (3-Bromo-2-fluoro-5-hydroxyaniline)

• Product Name: 3-Bromo-2-fluoro-5-hydroxyaniline
• CAS No: 1807143-38-9
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• CID: 4973968
• Update Time: 2025-06-09

3-Bromo-2-fluoro-5-hydroxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-hydroxyaniline
• 3-amino-5-bromo-4-fluorophenol

• Inchi： 1S/C6H5BrFNO/c7-4-1-3(10)2-5(9)6(4)8/h1-2,10H,9H2
• InChI Key： WCOHNQFCIBBEOE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2

Additional information on 3-Bromo-2-fluoro-5-hydroxyaniline

3-Bromo-2-fluoro-5-hydroxyaniline: A Comprehensive Overview

3-Bromo-2-fluoro-5-hydroxyaniline (CAS No. 1807143-38-9) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique combination of bromine, fluorine, and hydroxyl functional groups, which contribute to its distinct chemical properties and reactivity.

The molecular structure of 3-Bromo-2-fluoro-5-hydroxyaniline consists of a benzene ring substituted with a bromine atom at the 3-position, a fluorine atom at the 2-position, and a hydroxyl group at the 5-position. This arrangement provides a balance of electron-withdrawing and electron-donating effects, making it an attractive intermediate for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 3-Bromo-2-fluoro-5-hydroxyaniline has shown promise as a building block for the development of novel drugs. Its ability to undergo various chemical transformations, such as substitution reactions and coupling reactions, allows chemists to introduce additional functional groups that can enhance the pharmacological properties of the final product. For instance, recent studies have explored its use in the synthesis of antiviral agents and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 3-Bromo-2-fluoro-5-hydroxyaniline. These derivatives were evaluated for their antiviral activity against several strains of influenza virus. The results indicated that certain derivatives exhibited potent antiviral activity with low cytotoxicity, making them potential candidates for further drug development.

In addition to its pharmaceutical applications, 3-Bromo-2-fluoro-5-hydroxyaniline has also found use in materials science. Its unique electronic properties make it suitable for the preparation of conductive polymers and other advanced materials. For example, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the synthesis of conductive polymers with enhanced electrical conductivity and stability.

The synthetic pathways for producing 3-Bromo-2-fluoro-5-hydroxyaniline have been extensively studied and optimized over the years. One common method involves the bromination and fluorination of 5-hydroxyaniline followed by purification steps to ensure high purity. The choice of reagents and reaction conditions is crucial to achieve high yields and minimize by-products. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that reduce waste and energy consumption.

The physical properties of 3-Bromo-2-fluoro-5-hydroxyaniline, such as its melting point, boiling point, and solubility, are important considerations for both laboratory-scale synthesis and industrial production. It is generally a solid at room temperature with good solubility in common organic solvents like dichloromethane and dimethylformamide (DMF). These properties facilitate its handling and processing in various applications.

Safety is a critical aspect when working with any chemical compound. While 3-Bromo-2-fluoro-5-hydroxyaniline is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to avoid skin contact or inhalation. Proper personal protective equipment (PPE) should be used during handling, and any spills should be cleaned up promptly using suitable absorbent materials.

In conclusion, 3-Bromo-2-fluoro-5-hydroxyaniline (CAS No. 1807143-38-9) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups makes it an excellent intermediate for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for this versatile molecule, further cementing its importance in modern chemistry.